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Compound of Interest

Compound Name: H-D-Lys(AC)-OH

CAS No.: 51621-57-9

Cat. No.: B555553

Get Quote

N-ε-acetyl-D-lysine is the D-stereoisomer of the naturally occurring N-ε-acetyl-L-lysine, an

important metabolite and a key component of post-translationally modified proteins. In

biological systems, the acetylation of lysine residues on proteins, particularly histones, is a

fundamental epigenetic mechanism that regulates gene expression.[1] This modification

neutralizes the positive charge of the lysine side chain, altering protein structure and function.

[1][2] The use of D-isomers like H-D-Lys(Ac)-OH in peptide-based drug design can offer

advantages such as increased resistance to enzymatic degradation, leading to improved

pharmacokinetic profiles.

Understanding the solubility and stability of this compound is paramount for its effective use,

from stock solution preparation to its application in complex biological assays and formulation

development.

Section 1: Solubility Profile of H-D-Lys(Ac)-OH
The solubility of a compound is a critical parameter that influences its handling, formulation,

and bioavailability. The structure of H-D-Lys(Ac)-OH—containing a carboxylic acid, an alpha-

amino group, a four-carbon aliphatic chain, and a neutral acetylated epsilon-amino group—
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gives it an amphipathic character. Its solubility is therefore highly dependent on the solvent's

polarity and the pH of the medium.

Causality of Solubility:

In Polar Protic Solvents (e.g., Water): The free carboxylic acid and α-amino groups can

ionize and form strong hydrogen bonds with water molecules. At neutral pH, the molecule

exists as a zwitterion, which generally promotes aqueous solubility.

In Polar Aprotic Solvents (e.g., DMSO): While DMSO is a powerful solvent, the solubility of

highly polar, zwitterionic compounds can sometimes be limited. The use of fresh, anhydrous

DMSO is recommended, as moisture can significantly reduce solubility for some compounds.

[3]

pH-Dependence: The overall charge of the molecule changes with pH. At low pH (<2), the

carboxylic acid is protonated (neutral) and the α-amino group is protonated (positive),

resulting in a net positive charge. At high pH (>10), the carboxylic acid is deprotonated

(negative) and the α-amino group is neutral, resulting in a net negative charge. These

changes in ionization state directly impact interactions with the solvent and thus solubility.

Solubility in Common Laboratory Solvents
The following table summarizes the solubility of the closely related L-isomer, N-ε-acetyl-L-

lysine, which serves as an excellent proxy for the D-isomer due to their identical chemical

composition and structure, differing only in stereochemistry.
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Solvent

Reported
Solubility (N-ε-
acetyl-L-
lysine)

Concentration
(mM)

Notes Reference

Water ≥ 100 mg/mL ≥ 531.29 mM

Clear solution.

May require

sonication to aid

dissolution.

[4][5]

DMSO 25 mg/mL 132.82 mM

Requires

sonication,

warming, and pH

adjustment to ~3

with HCl to

achieve this

concentration.

Hygroscopic

DMSO can

negatively impact

solubility.

[4]

Acetic Acid

(80%)
50 mg/mL -

Clear, colorless

solution.
[6]

Ethanol Insoluble - - [3]

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
This protocol describes a robust method for experimentally verifying the solubility of H-D-
Lys(Ac)-OH. The core principle is to create a saturated solution and then quantify the

concentration of the dissolved compound.

Objective: To determine the equilibrium solubility of H-D-Lys(Ac)-OH in a specified solvent at a

controlled temperature.

Materials:
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H-D-Lys(Ac)-OH powder

Selected solvent (e.g., deionized water, PBS pH 7.4)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (0.22 µm)

Calibrated analytical balance

HPLC-UV system for quantification

Methodology:

Preparation: Add an excess amount of H-D-Lys(Ac)-OH powder to a vial (e.g., 20 mg to 1

mL of solvent). The excess solid should be clearly visible.

Equilibration: Cap the vial securely and place it on an orbital shaker set to a constant

temperature (e.g., 25°C). Shake for 24-48 hours to ensure equilibrium is reached.

Phase Separation: After equilibration, let the vial stand for at least 1 hour to allow

undissolved solids to settle. Centrifuge the vial at high speed (e.g., 10,000 x g) for 15

minutes to pellet the remaining solid.

Sample Collection: Carefully withdraw a known volume of the supernatant, being cautious

not to disturb the solid pellet.

Filtration: Filter the collected supernatant through a 0.22 µm syringe filter to remove any

remaining particulates.

Dilution: Accurately dilute the clear filtrate with the mobile phase to a concentration that falls

within the linear range of the analytical method (e.g., HPLC-UV).
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Quantification: Analyze the diluted sample using a validated stability-indicating HPLC

method. Calculate the concentration in the original filtrate by accounting for the dilution

factor. The result is the equilibrium solubility.

Visualization: Solubility Determination Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation & Equilibration

Phase Separation

Sample Processing & Analysis

Add Excess Solid to Solvent

Equilibrate on Shaker
(24-48h at 25°C)

Centrifuge to Pellet Solid
(10,000 x g, 15 min)

Collect & Filter Supernatant
(0.22 µm filter)

Dilute Filtrate

Quantify via HPLC-UV

Calculate Solubility
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Stress Conditions

Prepare H-D-Lys(Ac)-OH
Stock Solution (1 mg/mL)

Acidic
(0.1M HCl, 60°C)

Basic
(0.1M NaOH, 60°C)

Oxidative
(3% H₂O₂, RT)

Thermal
(80°C)

Photolytic
(ICH Q1B)

Sample Collection, Quenching, Dilution

Analysis by Stability-Indicating
HPLC-UV/MS

Assess Degradation & Identify Products

Click to download full resolution via product page

Caption: Workflow for a Forced Degradation (Stress Testing) Study.

Section 3: Recommended Storage and Handling
Based on available data for the L-isomer and general principles of amino acid stability, the

following storage conditions are recommended to ensure the long-term integrity of H-D-
Lys(Ac)-OH.

Solid Form:

Store as a powder at 2-8°C for short-term use.

For long-term storage, keep at -20°C in a tightly sealed container, protected from moisture.

In Solution:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b555553/docs?utm_src=pdf-body-img#introduction-the-significance-of-h-d-lys-ac-oh
https://www.benchchem.com/product/b555553/docs?utm_src=pdf-body#introduction-the-significance-of-h-d-lys-ac-oh
https://www.benchchem.com/product/b555553/docs?utm_src=pdf-body#introduction-the-significance-of-h-d-lys-ac-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock solutions should be prepared fresh.

For short-term storage (up to 1 month), aliquot and store stock solutions at -20°C, protected

from light. [4][5]* For long-term storage (up to 6 months), aliquot and store stock solutions at

-80°C. [4][5]* Avoid repeated freeze-thaw cycles. If using an aqueous stock, it is advisable to

filter-sterilize it through a 0.22 µm filter before use in cell-based assays. [4][5] By adhering to

these guidelines and employing the described experimental protocols, researchers can

ensure the quality, consistency, and reliability of their work with H-D-Lys(Ac)-OH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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